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Compound of Interest

Compound Name: 2,7-Dimethyloct-6-en-3-ol

Cat. No.: B15474264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Dimethyloct-6-en-3-ol is a volatile organic compound with potential applications in various

fields, including fragrance, flavoring, and as a synthetic intermediate. A thorough understanding

of its physicochemical properties is paramount for its effective utilization in research and

development, particularly in areas such as formulation, quality control, and toxicological

assessment. This technical guide provides a summary of the known physicochemical

properties of 2,7-Dimethyloct-6-en-3-ol, alongside detailed experimental protocols for their

determination.

Physicochemical Data Summary
Quantitative data for 2,7-Dimethyloct-6-en-3-ol is limited, with most available information

being computationally predicted. The following table summarizes the key physicochemical

properties based on available data.
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Property Value Source

Molecular Formula C₁₀H₂₀O PubChem

Molecular Weight 156.27 g/mol PubChem[1]

IUPAC Name 2,7-dimethyloct-6-en-3-ol PubChem[1]

CAS Number 50735-59-6 PubChem[1]

XLogP3 (LogP) 3.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 156.151415 g/mol PubChem[1]

Monoisotopic Mass 156.151415 g/mol PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Note: The majority of the data presented above are computed properties and should be

confirmed by experimental validation.

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

key physicochemical properties applicable to liquid organic compounds such as 2,7-
Dimethyloct-6-en-3-ol.

Determination of Boiling Point
The boiling point of a liquid is a critical physical constant that can be used to identify and

assess the purity of a substance.

Methodology:
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A common method for determining the boiling point of a small quantity of liquid involves the use

of a Thiele tube or a similar heating apparatus.[2]

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test

tube or fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. This assembly is then placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The Thiele tube is gently heated at the side arm to ensure uniform heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the liquid is allowed to

cool slowly. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Determination of Density
Density is another fundamental physical property that is useful for substance identification and

quality control.

Methodology:

The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Pycnometer Calibration: The pycnometer, a glass flask with a precise volume, is first

cleaned, dried, and weighed empty. It is then filled with a reference liquid of known density

(e.g., deionized water) at a specific temperature, and weighed again. The volume of the

pycnometer can then be calculated.
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Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with the

sample liquid (2,7-Dimethyloct-6-en-3-ol).

Weighing: The pycnometer containing the sample is weighed at the same temperature as the

calibration.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Determination of Water Solubility
Solubility is a crucial parameter, especially in the context of drug development and

environmental fate assessment.

Methodology:

A common method to determine the solubility of an organic compound in water is the shake-

flask method.

Sample Preparation: An excess amount of 2,7-Dimethyloct-6-en-3-ol is added to a known

volume of distilled or deionized water in a sealed flask.

Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the

dissolved and undissolved phases.

Phase Separation: After equilibration, the mixture is allowed to stand undisturbed to allow for

the separation of the aqueous phase from any excess undissolved compound. Centrifugation

can be used to facilitate this separation.

Quantification: A sample of the clear aqueous phase is carefully withdrawn and the

concentration of the dissolved 2,7-Dimethyloct-6-en-3-ol is determined using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Solubility Calculation: The solubility is expressed as the mass of the solute per unit volume of

the solvent (e.g., mg/L or g/100 mL).
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Experimental Workflow Visualization
The following diagram illustrates a general workflow for the physicochemical characterization of

a liquid organic compound.
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Caption: General workflow for physicochemical characterization.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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